Cas no 315240-56-3 (4-(propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide)

4-(Propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with an isopropoxy group at the para position and a thiazol-2-yl moiety at the amide nitrogen. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The thiazole ring enhances binding affinity in certain biological targets, while the isopropoxy group may influence solubility and metabolic stability. Its well-defined molecular architecture allows for precise modifications in drug discovery applications. The compound is typically characterized by high purity and consistent performance in synthetic pathways, making it a reliable choice for research and development in pharmaceutical and agrochemical fields.
4-(propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide structure
315240-56-3 structure
Product Name:4-(propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide
CAS No:315240-56-3
MF:C13H14N2O2S
MW:262.327461719513
CID:6302334
PubChem ID:762358
Update Time:2025-05-28

4-(propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yloxy)-N-(1,3-thiazol-2-yl)benzamide
    • Z28173572
    • BAS 03306375
    • AKOS000527544
    • Oprea1_628545
    • SR-01000362346
    • F1423-2480
    • 4-isopropoxy-N-(thiazol-2-yl)benzamide
    • SR-01000362346-1
    • 315240-56-3
    • 4-propan-2-yloxy-N-(1,3-thiazol-2-yl)benzamide
    • Inchi: 1S/C13H14N2O2S/c1-9(2)17-11-5-3-10(4-6-11)12(16)15-13-14-7-8-18-13/h3-9H,1-2H3,(H,14,15,16)
    • InChI Key: DYRBRSZERJUHDB-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

  • Exact Mass: 262.07759887g/mol
  • Monoisotopic Mass: 262.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 79.5Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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